Cas no 73576-77-9 (4-chloro-1,2-dimethyl-1H-Imidazo[4,5-c]pyridine)

• Product Name: 4-chloro-1,2-dimethyl-1H-Imidazo[4,5-c]pyridine
• CAS No: 73576-77-9
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 1116797
• PubChem ID: 12452273
• Update Time: 2025-05-21

4-chloro-1,2-dimethyl-1H-Imidazo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1,2-dimethyl-1H-Imidazo[4,5-c]pyridine
• NGHLQRPTXAGXAH-UHFFFAOYSA-N
• 4-chloro-1,2-dimethylimidazo[4,5-c]pyridine
• 73576-77-9
• SCHEMBL6027737
• starbld0020708
• EN300-6473190

• Inchi： 1S/C8H8ClN3/c1-5-11-7-6(12(5)2)3-4-10-8(7)9/h3-4H,1-2H3
• InChI Key： NGHLQRPTXAGXAH-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)N(C)C(C)=N2

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on 4-chloro-1,2-dimethyl-1H-Imidazo[4,5-c]pyridine

Comprehensive Analysis of 4-chloro-1,2-dimethyl-1H-Imidazo[4,5-c]pyridine (CAS No. 73576-77-9)

4-chloro-1,2-dimethyl-1H-Imidazo[4,5-c]pyridine (CAS No. 73576-77-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the imidazopyridine family, a class of molecules known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The molecular structure of 4-chloro-1,2-dimethyl-1H-Imidazo[4,5-c]pyridine features a fused imidazole and pyridine ring system, which enhances its stability and binding affinity. This structural motif is commonly found in bioactive molecules, making it a valuable scaffold for medicinal chemistry. Recent studies have highlighted its role as a precursor in synthesizing novel small-molecule inhibitors, which are critical in developing treatments for conditions like diabetes and autoimmune diseases.

In the context of current trends, the demand for imidazopyridine derivatives has surged due to their versatility in drug design. Search engine analytics reveal that queries such as "imidazopyridine synthesis" and "CAS 73576-77-9 applications" are frequently searched by chemists and researchers. This reflects the growing interest in optimizing synthetic routes for 4-chloro-1,2-dimethyl-1H-Imidazo[4,5-c]pyridine to improve yield and purity, which are crucial for industrial-scale production.

Another hot topic is the compound's potential in green chemistry. With sustainability becoming a priority, researchers are investigating eco-friendly methods to synthesize imidazopyridine derivatives. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are being explored to reduce waste and energy consumption. These advancements align with the broader goals of minimizing environmental impact while maintaining high efficiency in chemical manufacturing.

From a pharmacological perspective, 4-chloro-1,2-dimethyl-1H-Imidazo[4,5-c]pyridine has shown promise in preclinical studies. Its ability to modulate specific biological pathways makes it a candidate for further investigation in drug development. For instance, its interaction with kinase enzymes has been a focal point, given the importance of kinases in cellular signaling and disease progression. This has led to increased searches for "kinase inhibitors derived from imidazopyridines" in academic and industrial databases.

In summary, 4-chloro-1,2-dimethyl-1H-Imidazo[4,5-c]pyridine (CAS No. 73576-77-9) represents a versatile and valuable compound in modern chemistry. Its applications span from pharmaceuticals to sustainable synthesis, addressing both scientific and environmental challenges. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing heterocyclic chemistry and therapeutic innovation.